Cas no 3918-94-3 (Valylvaline)

• Product Name: Valylvaline
• CAS No: 3918-94-3
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• MDL: MFCD00026463
• CID: 1498340
• PubChem ID: 107475
• Update Time: 2025-09-22

Valylvaline Chemical and Physical Properties

Names and Identifiers

• val-val
• H-Val-Val-OH
• L-Valyl-L-valine
• valylvaline
• (2S)-2-[[(2S)-2-AMINO-3-METHYL-BUTANOYL]AMINO]-3-METHYL-BUTANOIC ACID,
• H2N-Val-Val-OH
• L-valine-L-valine
• L-Val-L-Val-OH
• L-VAL-VAL
• L-Val-Val-OH
• N-Valyl-L-valine
• N-Valylvaline
• valinevaline
• Val-Val-OH
• Valyl-Valine
• L-Valine, N-L-valyl-
• V-V Dipeptide
• (2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]-3-methylbutanoic acid
• EN300-705724
• KRNYOVHEKOBTEF-YUMQZZPRSA-N
• Valine Valine dipeptide
• (2S)-2-[[(2S)-2-azaniumyl-3-methylbutanoyl]amino]-3-methylbutanoate
• V-V
• CS-0105776
• CHEMBL54552
• DTXSID40959967
• L-Valine, L-valyl-
• BDBM50188521
• (S)-2-((S)-2-Amino-3-methyl-butyrylamino)-3-methyl-butyric acid
• VV dipeptide
• H-L-Val-L-Val-OH
• BS-49070
• AKOS010421666
• E78498
• CHEBI:73704
• 2-(2-Amino-3-methyl-butyrylamino)-3-methyl-butyric acid
• L-Val-L-Val
• (2S)-2-[(2S)-2-amino-3-methylbutanamido]-3-methylbutanoic acid
• Valine-Valine dipeptide
• N-(2-Amino-1-hydroxy-3-methylbutylidene)valine
• SCHEMBL4582286
• MFCD00026463
• HY-126584
• Q27143934
• 3918-94-3
• (S)-2-((S)-2-Amino-3-methylbutanamido)-3-methylbutanoic acid
• DTXSID40423794
• (2S)-2-(((2S)-2-azaniumyl-3-methylbutanoyl)amino)-3-methylbutanoate
• 3918-93-2
• N-L-Valyl-L-valine
• Di-valine
• (2S)-2-(((2S)-2-amino-3-methylbutanoyl)amino)-3-methylbutanoic acid
• DTXCID00374632
• Valylvaline

• MDL： MFCD00026463
• Inchi： 1S/C10H20N2O3/c1-5(2)7(11)9(13)12-8(6(3)4)10(14)15/h5-8H,11H2,1-4H3,(H,12,13)(H,14,15)/t7-,8-/m0/s1
• InChI Key： KRNYOVHEKOBTEF-YUMQZZPRSA-N
• SMILES： O=C([C@H](C(C)C)N)N[C@H](C(=O)O)C(C)C

Computed Properties

• Exact Mass: 216.14700
• Monoisotopic Mass: 216.147393
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.8
• Topological Polar Surface Area: 92.4

Experimental Properties

• Density: 1.084
• Boiling Point: 411.6°C at 760 mmHg
• Flash Point: 202.7°C
• Refractive Index: 1.483
• PSA: 92.42000
• LogP: 1.28630

Valylvaline Security Information

• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Valylvaline

Val-Val (CAS No 3918-94-3): A Comprehensive Guide to Its Properties and Applications

Val-Val, also known as L-Valyl-L-valine (CAS No 3918-94-3), is a dipeptide composed of two valine amino acids. This compound has gained significant attention in the fields of biochemistry, pharmaceuticals, and nutraceuticals due to its unique properties and versatile applications. In this article, we will explore the chemical characteristics, biological significance, and potential uses of Val-Val, while also addressing some of the most frequently asked questions about this compound.

The molecular formula of Val-Val is C₁₀H₂₀N₂O₃, with a molecular weight of 216.28 g/mol. As a dipeptide, it is formed by the condensation of two valine molecules through a peptide bond. The presence of valine, an essential branched-chain amino acid (BCAA), makes Val-Val particularly interesting for researchers studying protein synthesis, muscle metabolism, and energy production.

One of the most searched questions about Val-Val is: "What are the benefits of Val-Val in sports nutrition?" This reflects the growing interest in performance-enhancing supplements among athletes and fitness enthusiasts. Studies suggest that Val-Val may play a role in muscle recovery and endurance due to its structural similarity to valine, which is known to contribute to energy production during prolonged exercise.

In the pharmaceutical industry, Val-Val (CAS No 3918-94-3) is being investigated for its potential as a building block in drug development. Researchers are particularly interested in its application for creating peptide-based therapeutics, where the valine-valine sequence might serve as a stable linker or functional component. This aligns with current trends in personalized medicine and targeted drug delivery systems.

Another frequently asked question is: "How does Val-Val differ from free valine amino acids?" Unlike single valine molecules, Val-Val offers a more stable form that may have different absorption kinetics and metabolic pathways. This makes it potentially valuable for formulations requiring controlled release or specific bioavailability profiles.

The cosmetic industry has also shown interest in Val-Val for its potential skin benefits. Some studies suggest that peptide fragments like L-Valyl-L-valine may contribute to skin hydration and barrier function, making it a candidate for anti-aging and moisturizing formulations. This application taps into the booming market for peptide-based cosmeceuticals.

From a biochemical perspective, Val-Val serves as an important model compound for studying peptide stability and degradation. Its relatively simple structure makes it ideal for investigating how environmental factors like pH, temperature, and enzymes affect peptide bonds. These studies are crucial for developing better storage and formulation strategies for peptide-based products.

Quality control is another hot topic surrounding Val-Val (CAS No 3918-94-3). Manufacturers and researchers often search for information about Val-Val purity standards and analytical methods for Val-Val identification. High-performance liquid chromatography (HPLC) and mass spectrometry are commonly used techniques to ensure the quality and consistency of this compound in various applications.

The synthesis of Val-Val typically involves solid-phase peptide synthesis or enzymatic methods, with ongoing research focused on improving yield and reducing production costs. As sustainable chemistry gains importance, there's growing interest in developing greener synthesis routes for dipeptides like L-Valyl-L-valine.

In the research community, Val-Val is frequently used as a reference compound or standard in mass spectrometry and chromatography studies. Its well-characterized properties make it valuable for method development and instrument calibration in proteomics research.

Looking to the future, the applications of Val-Val may expand into areas like functional foods and medical nutrition. With increasing awareness about the importance of protein quality and amino acid balance in diets, dipeptides like valine-valine could play significant roles in specialized nutritional formulations.

For those searching "where to buy Val-Val CAS 3918-94-3", it's important to source this compound from reputable suppliers who can provide proper documentation including certificates of analysis. The global market for specialized amino acids and peptides continues to grow, with increasing demand from both research institutions and commercial product developers.

In summary, Val-Val (CAS No 3918-94-3) represents an interesting intersection of biochemistry, nutrition science, and material development. Its applications span from basic research to potential commercial products, reflecting the versatility of this simple yet important dipeptide. As research continues, we may discover even more valuable properties and uses for L-Valyl-L-valine in various scientific and industrial fields.